Cas no 14447-02-0 (2-Butynedioic acid,1,4-dipropyl ester)
14447-02-0 structure
Product Name:2-Butynedioic acid,1,4-dipropyl ester
CAS No:14447-02-0
MF:C10H14O4
MW:198.215763568878
CID:234386
PubChem ID:305766
Update Time:2025-04-19
2-Butynedioic acid,1,4-dipropyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Butynedioic acid,1,4-dipropyl ester
- dipropyl but-2-ynedioate
- AC1L77JS
- Acetylendicarbonsaeuredipropylester
- acetylene dicarboxylic acid di-n-propyl ester
- Butindisaeure-dipropylester
- butynedioic acid dipropyl ester
- di-n-propyl acetylenedicarboylate
- dipropyl acetylenedicarboxylate
- NSC202815
- OPTPSVGIMYCMQJ-UHFFFAOYSA-N
- SCHEMBL2944738
- NSC-202815
- 14447-02-0
- but-2-ynedioic acid dipropyl ester
- DTXSID50308245
- NSC 202815
-
- Inchi: 1S/C10H14O4/c1-3-7-13-9(11)5-6-10(12)14-8-4-2/h3-4,7-8H2,1-2H3
- InChI Key: OPTPSVGIMYCMQJ-UHFFFAOYSA-N
- SMILES: O(C(C#CC(=O)OCCC)=O)CCC
Computed Properties
- Exact Mass: 198.08922
- Monoisotopic Mass: 198.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.078
- Boiling Point: 285.8°C at 760 mmHg
- Flash Point: 122.1°C
- Refractive Index: 1.455
- PSA: 52.6
- LogP: 0.89620
2-Butynedioic acid,1,4-dipropyl ester Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
14447-02-0 (2-Butynedioic acid,1,4-dipropyl ester) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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